Cas no 62142-84-1 (2-Butene-1,4-diol, 2,3-diphenyl-, (Z)-)

2-Butene-1,4-diol, 2,3-diphenyl-, (Z)- structure
62142-84-1 structure
Product Name:2-Butene-1,4-diol, 2,3-diphenyl-, (Z)-
CAS No:62142-84-1
MF:C16H16O2
MW:240.297044754028
CID:456611
PubChem ID:54349605
Update Time:2025-04-19

2-Butene-1,4-diol, 2,3-diphenyl-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butene-1,4-diol, 2,3-diphenyl-, (Z)-
    • 2,3-diphenylbut-2-ene-1,4-diol
    • DTXSID20710750
    • 62142-84-1
    • Inchi: 1S/C16H16O2/c17-11-15(13-7-3-1-4-8-13)16(12-18)14-9-5-2-6-10-14/h1-10,17-18H,11-12H2
    • InChI Key: UEUIQOQSDUCKEZ-UHFFFAOYSA-N
    • SMILES: OCC(C1C=CC=CC=1)=C(CO)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 240.11508
  • Monoisotopic Mass: 240.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.9
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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